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Compound of Interest

Compound Name: 2',5'-Dichloroacetophenone

Cat. No.: B105169 Get Quote

An In-depth Technical Guide to the Safety of 2',5'-Dichloroacetophenone

Product Identifier: 2',5'-Dichloroacetophenone CAS Number: 2476-37-1[1][2][3][4][5][6][7]

Molecular Formula: C₈H₆Cl₂O[1][2][3][7]

This document provides a comprehensive safety and technical overview of 2',5'-
Dichloroacetophenone, intended for researchers, scientists, and professionals in drug

development. The information is compiled from various Safety Data Sheets (SDS) and

chemical supplier data. It is crucial to note that some safety classifications and physical

properties show discrepancies across different sources; therefore, users should always consult

the specific SDS provided by their supplier.

Chemical and Physical Properties
2',5'-Dichloroacetophenone is a colorless to yellow or brown clear liquid.[2] It is utilized as a

versatile chemical intermediate, particularly in the synthesis of pharmaceuticals and

agrochemicals.[2] The quantitative physical and chemical properties are summarized below.
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Property Value Source(s)

Molecular Weight 189.04 g/mol [2][3][6][8]

CAS Number 2476-37-1 [1][2][3][4][5][6][7]

EC Number 219-605-8 [1][3][6]

Appearance
Colorless to yellow to brown

clear liquid
[2][7]

Melting Point 11 - 14 °C [1][2]

Boiling Point
102 - 128 °C (at various

pressures)
[1][2]

Density 1.312 - 1.352 g/cm³ (at 25 °C) [2][6]

Flash Point
50 °C to 113 °C (Note: Data is

conflicting)
[1]

Refractive Index ~1.5624 (at 20 °C) [2][6][7]

Purity / Assay 98% to ≥99% [2][6]

Hazard Identification and Classification
There is significant variation in the hazard classification of 2',5'-Dichloroacetophenone among

suppliers. Some sources classify it as an irritant, while others state it is not a hazardous

substance.[9] This underscores the importance of consulting the supplier-specific SDS.

Based on available data, the GHS classification is as follows:

Hazard Class Hazard Statement

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Specific target organ toxicity — Single exposure H335: May cause respiratory irritation
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The logical flow from exposure to necessary safety precautions is visualized below. This

diagram outlines the primary exposure routes, the potential hazards as identified by GHS

statements, and the corresponding first aid and personal protective equipment (PPE)

responses.

Hazard and Response Flow for 2',5'-Dichloroacetophenone

2',5'-Dichloroacetophenone
Exposure

Inhalation Skin Contact Eye Contact Ingestion

Respiratory Irritation
(H335)

Skin Irritation
(H315)

Serious Eye Irritation
(H319)

Potential Harm
(Consult SDS)

PPE:
Use in Ventilated Area

First Aid:
Move to Fresh Air

PPE:
Protective Gloves

First Aid:
Wash with Soap & Water

PPE:
Safety Goggles

First Aid:
Rinse Cautiously with Water

First Aid:
Rinse Mouth, Get Medical Attention

Click to download full resolution via product page

Caption: Logical flow of exposure, hazards, and safety responses.

Safe Handling, Storage, and Personal Protection
Proper handling and storage are critical to ensure safety in a laboratory setting.
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Category Recommendation Source(s)

Handling

Limit all unnecessary personal

contact. Use in a well-

ventilated area. Wash hands

thoroughly after handling.

Avoid contact with skin and

eyes.

[10][11]

Storage

Store in a cool, dry, well-

ventilated area. Keep

containers tightly closed and

sealed. Store away from

incompatible materials.

[2][10]

Personal Protective Equipment

(PPE)

Eyes/Face: Wear safety

glasses with side-shields or

chemical goggles.

[11]

Skin: Wear protective gloves

(e.g., nitrile rubber).
[11]

Respiratory: Use a

NIOSH/MSHA approved

respirator if exposure limits are

exceeded or irritation occurs.

[10]

Stability and Reactivity
Understanding the chemical stability and reactivity is essential for preventing hazardous

situations.
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Parameter Description Source(s)

Reactivity

No specific reactivity hazards

have been identified under

normal conditions.

[10]

Chemical Stability
Stable under recommended

storage conditions.
[10]

Conditions to Avoid
Incompatible products, excess

heat, and sources of ignition.
[10]

Incompatible Materials
Strong oxidizing agents, strong

bases.

Hazardous Decomposition

Products

Under fire conditions, may

produce carbon monoxide

(CO), carbon dioxide (CO₂),

and hydrogen chloride gas.

[11]

Toxicological and Ecological Information
Limited quantitative toxicological and ecological data is available in the public domain for 2',5'-
Dichloroacetophenone. Much of the data is listed as "no data available."

Toxicological Data
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Effect Result Source(s)

Acute Toxicity (Oral, Dermal,

Inhalation)
No data available [1]

Skin Corrosion/Irritation Causes skin irritation (H315)

Serious Eye Damage/Irritation
Causes serious eye irritation

(H319)

Carcinogenicity

No component is identified as

a probable, possible, or

confirmed human carcinogen

by IARC.

[11]

Ecological Data

Effect Result Source(s)

Toxicity to Fish No data available [1]

Toxicity to Daphnia No data available [1]

Persistence and Degradability No data available [1]

Bioaccumulative Potential No data available [1]

Water Hazard Class (WGK)
WGK 3: Severely hazardous to

water
[6]

Experimental Protocols and Data Interpretation
Safety Data Sheets summarize the results of safety-related experiments but do not typically

provide detailed, step-by-step experimental protocols. The methodologies for determining key

safety parameters are standardized by regulatory bodies like the OECD (Organisation for

Economic Co-operation and Development) and ASTM (American Society for Testing and

Materials).

Flash Point Determination: The flash point, a measure of the flammability of a liquid, is often

determined using a closed-cup apparatus, such as the Pensky-Martens closed-cup tester
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(ASTM D93). This involves heating the liquid in a controlled manner and introducing an

ignition source periodically to determine the lowest temperature at which the vapors ignite.

The conflicting flash point data for this compound highlights the sensitivity of this

measurement to the specific method and purity of the substance.[1]

GHS Hazard Classification: The determination of skin and eye irritation (H315, H319)

typically involves in vitro or in vivo studies following OECD guidelines (e.g., OECD 439 for In

Vitro Skin Irritation). These tests assess the potential of a substance to cause reversible

inflammatory changes to the skin or eyes upon application.

Toxicological Data (LD₅₀/LC₅₀): When available, values for acute toxicity (Lethal Dose, 50%

or Lethal Concentration, 50%) are derived from animal studies using standardized protocols

(e.g., OECD 420, 423, or 425 for acute oral toxicity). The absence of this data for 2',5'-
Dichloroacetophenone in many public sources suggests that comprehensive toxicological

testing may not have been conducted or published.[1]

Given the inconsistencies and data gaps, a cautious approach is warranted. All laboratory work

should be conducted under the assumption that the material is hazardous, following the

precautionary statements and PPE recommendations outlined in the most conservative

available SDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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